Cas no 141061-84-9 (3-Pyridinecarbonitrile,1-(3-butoxypropyl)-5-[(3-fluorophenyl)azo]-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile,1-(3-butoxypropyl)-5-[(3-fluorophenyl)azo]-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• CAS No: 141061-84-9
• MF: C₂₀H₂₃FN₄O₃
• MW: 386.420027971268
• CID: 1300553
• Update Time: 2024-08-03

3-Pyridinecarbonitrile,1-(3-butoxypropyl)-5-[(3-fluorophenyl)azo]-1,2-dihydro-6-hydroxy-4-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,1-(3-butoxypropyl)-5-[(3-fluorophenyl)azo]-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-
• 3-Pyridinecarbonitrile, 1-(3-butoxypropyl)-5-[2-(3-fluorophenyl)diazenyl]-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-

• Inchi： 1S/C20H23FN4O3/c1-3-4-10-28-11-6-9-25-19(26)17(13-22)14(2)18(20(25)27)24-23-16-8-5-7-15(21)12-16/h5,7-8,12,27H,3-4,6,9-11H2,1-2H3
• InChI Key： STLAHZCQWJHWRJ-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCOCCCC)C(O)=C(N=NC2=CC=CC(F)=C2)C(C)=C1C#N

Computed Properties

• Exact Mass: 386.17559

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 460.6±45.0 °C(Predicted)
• PSA: 98.28
• pka: 1.66±0.58(Predicted)